1-(4-chlorobenzyl)-N'-[(E)-{2-[(3-methoxybenzyl)oxy]phenyl}methylidene]-1H-pyrazole-3-carbohydrazide

• Molecular Formula: C26H23ClN4O3
• Molecular Weight: 474.9 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-[(E)-[2-[(3-methoxyphenyl)methoxy]phenyl]methylideneamino]pyrazole-3-carboxamide
• InChI: InChI=1S/C26H23ClN4O3/c1-33-23-7-4-5-20(15-23)18-34-25-8-3-2-6-21(25)16-28-29-26(32)24-13-14-31(30-24)17-19-9-11-22(27)12-10-19/h2-16H,17-18H2,1H3,(H,29,32)/b28-16+
• InChI Key: FOCWUMXMMVNHDL-LQKURTRISA-N
• Isomeric SMILES: COC1=CC=CC(=C1)COC2=CC=CC=C2/C=N/NC(=O)C3=NN(C=C3)CC4=CC=C(C=C4)Cl
• Canonical SMILES: COC1=CC=CC(=C1)COC2=CC=CC=C2C=NNC(=O)C3=NN(C=C3)CC4=CC=C(C=C4)Cl

Description

1-(4-CHLOROBENZYL)-N’~3~-((E)-1-{2-[(3-METHOXYBENZYL)OXY]PHENYL}METHYLIDENE)-1H-PYRAZOLE-3-CARBOHYDRAZIDE is a complex organic compound that belongs to the class of pyrazole derivatives. This compound is of significant interest due to its potential applications in various fields such as medicinal chemistry, pharmacology, and material science. Its unique structure, which includes a pyrazole ring, chlorobenzyl, and methoxybenzyl groups, contributes to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-CHLOROBENZYL)-N’~3~-((E)-1-{2-[(3-METHOXYBENZYL)OXY]PHENYL}METHYLIDENE)-1H-PYRAZOLE-3-CARBOHYDRAZIDE typically involves multiple steps:

Formation of the Pyrazole Ring: :